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Introduction

Indigo, a historic and widely recognized natural dye, is emerging as a potential photosensitizer
for the next generation of solar energy technology. Its application in dye-sensitized solar cells
(DSSCs) offers a promising avenue for developing low-cost, environmentally friendly
photovoltaic devices. DSSCs mimic the natural process of photosynthesis, utilizing a molecular
dye to absorb light and generate an electric current. The abundance of indigo in nature,
primarily from the Indigofera plant species, coupled with its strong absorption in the visible
spectrum, makes it an attractive alternative to the expensive and often rare metal-based dyes
traditionally used in DSSCs. This document provides a comprehensive overview of the
application of indigo in DSSCs, including its performance characteristics, detailed experimental
protocols for cell fabrication, and the fundamental principles of its operation.

Data Presentation: Photovoltaic Performance of
Indigo-Based DSSCs

The performance of dye-sensitized solar cells is evaluated based on several key parameters:
the open-circuit voltage (Voc), the short-circuit current density (Jsc), the fill factor (FF), and the
overall power conversion efficiency (PCE). The following table summarizes the reported
photovoltaic performance of DSSCs using indigo dye extracted from Indigofera tinctoria. It is
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important to note that the efficiency of natural dye-based DSSCs is currently lower than that of

synthetic dye-based cells; however, research is ongoing to optimize their performance.

Short-
Dye Source Open- Circuit
& Circuit Current
Extraction Voltage Density
Method (Voc) (V) (Jsc)
(mA/cm?)

Power
Fill Factor Conversion
(FF) Efficiency
(PCE) (%)

Reference

Indigofera
tinctoria (Cold
Methanolic
Extract of
Dried

Leaves)

- 0.114 [1]

Indigofera
tinctoria
(Acidified
Crude Indigo)

- 0.022 [1]

Indigofera
tinctoria

_ 0.37 0.056
(Fermentatio

n of Leaves)

- 0.01 [2]13]

Indigofera

tinctoria

(Acetone 0.50 3.50
Extraction,

pH 4.5)

0.75 0.84 (4]

Indigofera
tinctoria
(Aqueous
Soaking, 24h)

- 0.00539 5]

Note: A dash (-) indicates that the specific data point was not reported in the cited literature.
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Experimental Protocols

Protocol 1: Extraction of Indigo Dye from Indigofera
tinctoria Leaves

This protocol outlines a common method for extracting indigo dye from its natural source for
application in DSSCs.

Materials:

o Fresh or dried leaves of Indigofera tinctoria
» Methanol or Acetone (solvent)

 Distilled water

o Mortar and pestle or blender

 Filter paper

» Beakers and flasks

o Rotary evaporator (optional)

Procedure:

o Preparation of Plant Material:

o If using fresh leaves, wash them thoroughly with distilled water to remove any dirt and
debris.

o If using dried leaves, grind them into a fine powder using a mortar and pestle or a blender.
o Extraction:

o Cold Maceration: Soak the prepared leaf material in the chosen solvent (e.g., methanol or
acetone) in a sealed container. The ratio of plant material to solvent can vary, but a
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common starting point is 1:10 (w/v). Keep the mixture in a dark place at room temperature
for 24-48 hours, with occasional shaking.

o Soxhlet Extraction: For a more exhaustive extraction, a Soxhlet apparatus can be used
with the chosen solvent.

« Filtration: After the extraction period, filter the mixture through filter paper to separate the dye
solution from the solid plant residue.

o Concentration: The solvent can be evaporated from the filtrate using a rotary evaporator at a
reduced pressure and moderate temperature (e.g., 40-50°C) to obtain a concentrated dye
extract. Alternatively, the solvent can be allowed to evaporate in a fume hood.

o Storage: Store the concentrated dye extract in a dark, airtight container to prevent
degradation before use.

Protocol 2: Fabrication of an Indigo Dye-Sensitized
Solar Cell

This protocol describes the step-by-step assembly of a laboratory-scale DSSC using the
extracted indigo dye.

Materials:

¢ Fluorine-doped Tin Oxide (FTO) coated glass slides

 Titanium dioxide (TiOz2) paste (nanocrystalline, anatase)

 Indigo dye solution (prepared in Protocol 1, dissolved in a suitable solvent like ethanol)
« lodide/triiodide (1=/Is7) electrolyte solution

o Platinum or carbon-based counter electrode (e.g., platinized FTO glass or graphite-coated
FTO glass)

e Surlyn or other suitable sealant

o Ethanol, isopropanol, and acetone for cleaning
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» Doctor blade or screen printer

e Hot plate and furnace

e Binder clips

Procedure:

e Preparation of the Photoanode (TiO2z Electrode):

o Clean the FTO glass slides by sonicating them sequentially in acetone, isopropanol, and
ethanol for 15 minutes each. Dry the slides with a stream of nitrogen or clean air.

o Apply a layer of TiO2 paste onto the conductive side of one FTO slide using the doctor
blade technique or screen printing to achieve a uniform film.

o Sinter the TiOz-coated slide in a furnace. A typical sintering program involves a gradual
increase in temperature to 450-500°C, holding at that temperature for 30 minutes, and
then allowing it to cool down slowly to room temperature.

» Dye Sensitization:

o Immerse the sintered TiO2z electrode (while still warm, around 80°C) into the prepared
indigo dye solution.

o Allow the electrode to soak for 12-24 hours in a dark environment to ensure adequate dye
adsorption onto the TiO2 surface.

o After soaking, remove the electrode and rinse it with ethanol to remove any non-adsorbed
dye molecules.

e Preparation of the Counter Electrode:
o Clean a second FTO glass slide as described in step 1.

o Deposit a thin layer of a catalyst, typically platinum or a carbon-based material, onto the
conductive side of the FTO slide. For platinum, this can be done by spreading a drop of
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H2PtCle solution and heating it to 400°C for 15 minutes. For carbon, a graphite pencil or a
carbon paste can be used.

o Assembly of the DSSC:

[¢]

Place a thin frame of Surlyn sealant around the TiOz layer on the photoanode.

o Place the counter electrode on top of the photoanode, with the conductive sides facing
each other.

o Heat the assembly on a hot plate at around 100-120°C while pressing the electrodes
together to melt the sealant and create a sealed cell. . Electrolyte Injection:

o Before completely sealing, introduce the iodide/triiodide electrolyte into the space between
the two electrodes through small, pre-drilled holes in the counter electrode. Capillary
action will help fill the cell.

o Seal the holes with a small piece of sealant and a coverslip to prevent electrolyte leakage.
 Finalizing the Cell:

o Use binder clips to hold the assembled cell together. The DSSC is now ready for
characterization.
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Caption: Experimental workflow for the fabrication and characterization of an indigo-based
DSSC.
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Caption: Working principle of an indigo dye-sensitized solar cell (DSSC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

e 2. pubs.aip.org [pubs.aip.org]

e 3. pubs.aip.org [pubs.aip.org]

e 4. miyazaki-u.repo.nii.ac.jp [miyazaki-u.repo.nii.ac.jp]
e 5. scispace.com [scispace.com]

 To cite this document: BenchChem. [Application of Indigo in Dye-Sensitized Solar Cells:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671874#application-of-indigo-in-dye-sensitized-
solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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